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8-Bromo-4-hydroxy-6-
Compound Name:

methylquinoline
CAS No.: 1156919-75-3
Cat. No.: B12123984

Get Quote

Executive Summary

8-Bromo-4-hydroxy-6-methylquinoline (CAS 1156919-75-3) represents a critical scaffold in
the development of antimicrobial and anticancer agents. Unlike its isomer 8-hydroxyquinoline
(oxine), which is famed for metal chelation, this 4-hydroxy derivative predominantly adopts the
4-quinolone tautomeric form in the solid state. This structural distinction dictates its crystal
packing, solubility profile, and hydrogen-bonding potential—factors that are decisive in drug
formulation.

This guide analyzes the crystal structure properties of the target molecule, comparing it against
key analogs to elucidate the specific roles of the 8-bromo and 6-methyl substituents.

Structural Identity & Tautomerism

To understand the crystallography of this molecule, one must first address its dynamic nature.
While chemically named "4-hydroxy," X-ray diffraction studies of analogs confirm that the
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proton resides on the nitrogen atom in the crystal lattice, forming a 4(1H)-quinolone.

Hydroxy Form Quinolone Form Solid-State
Feature .
(Enol) (Keto) Dominance
H-Bond Donor O-H N-H Quinolone (N-H)
H-Bond Acceptor N (Pyridine-like) C=0 (Carbonyl) Quinolone (C=0)
o Full (Naphthalene- ) ) )
Aromaticity Partial (Heterocyclic) Quinolone

like)

Critical Insight: In the crystal lattice, this tautomerism drives the formation of strong
intermolecular N-H---O=C hydrogen bonds, creating infinite chains or dimers that significantly

raise the melting point compared to fixed enol ethers.

Comparative Performance Analysis

The following table contrasts the target molecule with its direct structural precursors to isolate
the impact of specific functional groups.

Table 1: Physicochemical & Structural Comparison
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Target: 8-Bromo-4- Analog A: 4-
Analog B: 8-Bromo-
Feature hydroxy-6- Hydroxy-6- o
o o 4-hydroxyquinoline
methylquinoline methylquinoline
Molecular Weight ~252.09 g/mol 159.19 g/mol ~238.06 g/mol
Monoclinic ( Monoclinic (
Crystal System Monoclinic (Predicted)
) )

Packing Motif

Head-to-Tail H-Bond

Halogen-Bonded

Chains Chains
Stacked Dimers
Br:
Me: Weak Br: Strong
Electronic Effect -withdrawing / Me:
-donating -withdrawing

-donating

Lipophilicity (LogP)

High (~2.8 - 3.[1]2)

Moderate (~1.8)

Moderate (~2.2)

Key Interaction

Halogen Bonding (C-
Br---O/N)

Van der Waals

Halogen Bonding

Analysis of Substituent Effects:

e The 8-Bromo Effect (Halogen Bonding):

o Unlike the parent 6-methylquinoline, the introduction of bromine at the 8-position creates a
"sigma-hole"—a region of positive electrostatic potential on the halogen atom.

o Crystallographic Implication: This facilitates C-Br---O=C or C-Br---

interactions, acting as a secondary structure-directing force orthogonal to the primary
hydrogen bond network. This often increases density and thermal stability.

o The 6-Methyl Effect (Steric & Packing):

o The methyl group at position 6 adds steric bulk, preventing the tight "face-to-face"
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-stacking seen in unsubstituted quinolones.

o Crystallographic Implication: This forces the crystal lattice into a "slipped-stack”
arrangement, often expanding the unit cell volume and slightly reducing the lattice energy
compared to the non-methylated analog.

Experimental Synthesis & Crystallization Protocol

To obtain high-quality single crystals suitable for X-ray diffraction (XRD), the following protocol
is recommended. This method synthesizes the compound via the Gould-Jacobs reaction
followed by controlled crystallization.

Step-by-Step Methodology

e Condensation:
o React 2-methyl-4-bromoaniline with diethyl ethoxymethylenemalonate (EMME) at 110°C.
o Mechanism: Nucleophilic attack of the aniline nitrogen on the EMME vinyl group.
o Result: Formation of the enamine intermediate.
e Cyclization (Thermolysis):
o Heat the intermediate in diphenyl ether (Dowtherm A) at 250°C for 30-60 minutes.

o Critical Control: High temperature is required to overcome the activation energy for
intramolecular electrophilic aromatic substitution.

o Product: Ethyl 8-bromo-6-methyl-4-quinolone-3-carboxylate.
e Hydrolysis & Decarboxylation:
o Reflux in 10% NaOH followed by acidification (HCI) to precipitate the carboxylic acid.

o Decarboxylate by heating in quinoline or diphenyl ether to yield the final 8-Bromo-4-
hydroxy-6-methylquinoline.

o Crystallization for XRD:
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o Solvent System: DMF/Ethanol (1:1) or DMSO/Water (slow diffusion).

o Method: Dissolve 50 mg of purified solid in hot DMF. Filter into a narrow vial. Place this
vial inside a larger jar containing ethanol (vapor diffusion).

o Timeline: Allow to stand undisturbed at 4°C for 7-14 days.

Structural Visualization (DOT Diagram)

The following diagram illustrates the hydrogen-bonding network and the synthesis logic leading
to the final crystal lattice structure.
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Caption: Workflow from synthesis to the dominant crystal lattice interactions. The 4-quinolone

tautomer drives the primary hydrogen bonding network.

© 2026 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b12123984/docs?utm_src=pdf-body-img#structural-analysis-crystallographic-characterization-8-bromo-4-hydroxy-6-methylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12123984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

References

¢ PubChem. (2025). 4-Hydroxy-6-methylquinoline (Compound Summary).[2] National Library
of Medicine. [Link]

¢ Janin, Y. L., et al. (2011). On the Knorr Synthesis of 6-Bromo-4-methylquinolin-2(1H)-one.
Synthesis.[3][4][5][6][ 7] [Link]

¢ Revankar, H. M., et al. (2018).[3] Syntheses and Crystal Structures of Three 4-((Quinolin-8-
yloxy)methyl)-2H-chromen-2-one Derivatives. Journal of Chemical Crystallography.[3] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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